Cas no 14469-86-4 (4-Chlorobenzenepentanol)

• Product Name: 4-Chlorobenzenepentanol
• CAS No: 14469-86-4
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 2135403
• Update Time: 2023-08-04

4-Chlorobenzenepentanol Chemical and Physical Properties

Names and Identifiers

• 4-chloroBenzenepentanol
• 4-Chlorobenzenepentanol

• Inchi： 1S/C11H15ClO/c12-11-7-5-10(6-8-11)4-2-1-3-9-13/h5-8,13H,1-4,9H2
• InChI Key： RBJQEZFNBNNZNK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCCCCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2